Cas no 88070-38-6 (5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide)
88070-38-6 structure
Product Name:5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide
CAS No:88070-38-6
MF:C7H4N2O4
MW:180.117661476135
CID:646324
PubChem ID:127257739
Update Time:2025-04-19
5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide
- 2,4,6-trimethyl-1-oxidopyrimidin-1-ium-5-ol
- 88070-38-6
- 5-Hydroxypyrimidine-2,4,6-tricarbaldehyde
-
- Inchi: 1S/C7H4N2O4/c10-1-4-7(13)5(2-11)9-6(3-12)8-4/h1-3,13H
- InChI Key: VSTFHXQKFOTQEW-UHFFFAOYSA-N
- SMILES: OC1=C(C=O)N=C(C=O)N=C1C=O
Computed Properties
- Exact Mass: 180.01710661g/mol
- Monoisotopic Mass: 180.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 97.2Ų
5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
88070-38-6 (5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide) Related Products
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